PRISTANIC ACID

• CAS No.: 1189-37-3
• Product Name: PRISTANIC ACID
• Molecular Formula: C19H38O2
• Molecular Weight: 298.5 g/mol
• IUPAC Name: 2,6,10,14-tetramethylpentadecanoic acid
• Standard InChI: InChI=1S/C19H38O2/c1-15(2)9-6-10-16(3)11-7-12-17(4)13-8-14-18(5)19(20)21/h15-18H,6-14H2,1-5H3,(H,20,21)
• Standard InChIKey: PAHGJZDQXIOYTH-UHFFFAOYSA-N
• SMILES: CC(C)CCCC(C)CCCC(C)CCCC(C)C(=O)O
• Canonical SMILES: CC(C)CCCC(C)CCCC(C)CCCC(C)C(=O)O
• Physical Description: Solid
• Description: Pristanic acid, also known as acide pristanique or pristaninsaeure, belongs to the class of organic compounds known as acyclic diterpenoids. These are diterpenoids (compounds made of four consecutive isoprene units) that do not contain a cycle. Pristanic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Pristanic acid has been found in human prostate tissue, and has also been primarily detected in blood. Within the cell, pristanic acid is primarily located in the cytoplasm, membrane (predicted from logP), peroxisome and myelin sheath. Pristanic acid can be biosynthesized from pristanal through the action of the enzyme fatty aldehyde dehydrogenase. In humans, pristanic acid is involved in the oxidation OF branched chain fatty acids pathway and the phytanic Acid peroxisomal oxidation pathway. Pristanic acid is also involved in the metabolic disorder called the refsum disease pathway. Outside of the human body, pristanic acid can be found in fats and oils and milk and milk products. This makes pristanic acid a potential biomarker for the consumption of these food products.; Pristanic acid is a branched, long-chain saturated fatty acid composed of pentadecanoic acid having methyl substituents at the 2-, 6-, 10- and 14-positions. It has a role as a human metabolite. It is a branched-chain saturated fatty acid, a long-chain fatty acid and a methyl-branched fatty acid. It is a conjugate acid of a pristanate.
• Synonyms: pristanic acid
• PubChem Compound: 123929
• Last Modified: Nov 11 2021